(5-CHLORO-2-THIENYL)[4-(4-FLUOROBENZYL)PIPERAZINO]METHANONE

• IUPAC Name: (5-chlorothiophen-2-yl)-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H16ClFN2OS/c17-15-6-5-14(22-15)16(21)20-9-7-19(8-10-20)11-12-1-3-13(18)4-2-12/h1-6H,7-11H2
• InChI Key: BFZCHMMWIVWCFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C16H16ClFN2OS
• Molecular Weight: 338.8 g/mol

Description

(5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone is a complex organic compound with the molecular formula C15H14ClFN2OS It is characterized by the presence of a thienyl group, a fluorobenzyl group, and a piperazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of a boron reagent with an aryl halide in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve optimizing the Suzuki–Miyaura coupling reaction for large-scale synthesis. This includes selecting appropriate boron reagents, reaction solvents, and catalysts to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

(5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert certain functional groups within the compound to their corresponding reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

(5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

(5-Chloro-2-thienyl)[4-(3-fluorobenzyl)-1-piperazinyl]methanone: This compound has a similar structure but with a different fluorobenzyl group position.

(5-Chloro-2-thienyl)[4-(4-fluorophenyl)-1-piperazinyl]methanone: This compound has a fluorophenyl group instead of a fluorobenzyl group.

Uniqueness

(5-Chloro-2-thienyl)[4-(4-fluorobenzyl)piperazino]methanone is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.